Cas no 1000341-43-4 (3-Bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid)

• Product Name: 3-Bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid
• CAS No: 1000341-43-4
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD09749976
• CID: 840606
• PubChem ID: 24729420
• Update Time: 2025-06-08

3-Bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid
• 3-Bromo-5-azaindole-4-carboxylic acid
• 3-BROMO-5-AZAINDOLE-4-CARBOXYLIC ACID
• AKOS022172966
• 1000341-43-4
• DTXSID80646763
• DB-204392
• EN300-8160781
• 3-Bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylicacid
• 1H-Pyrrolo[3,2-c]pyridine-4-carboxylic acid, 3-bromo-

• MDL： MFCD09749976
• Inchi： 1S/C8H5BrN2O2/c9-4-3-11-5-1-2-10-7(6(4)5)8(12)13/h1-3,11H,(H,12,13)
• InChI Key： BSDGCRRFFXKHMG-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=CN=C(C(=O)O)C=21

Computed Properties

• Exact Mass: 239.95344g/mol
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Additional information on 3-Bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid

Recent Advances in the Application of 3-Bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid (CAS: 1000341-43-4) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid (CAS: 1000341-43-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and protein-protein interactions. Recent studies have highlighted its potential in the development of novel therapeutics for cancer, inflammatory diseases, and neurological disorders.

One of the most notable applications of 3-Bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid is its role as a building block for kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases. Researchers have utilized this compound to develop selective inhibitors for kinases such as JAK2 and BTK, which are key targets in oncology and autoimmune diseases. The bromo-substitution at the 3-position provides a versatile handle for further functionalization, enabling the synthesis of diverse analogs with tailored biological activities.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the utility of 3-Bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid in the design of potent JAK2 inhibitors. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against JAK2, with excellent selectivity over other kinases. These findings underscore the potential of this scaffold in the development of next-generation kinase inhibitors with improved efficacy and safety profiles.

Beyond kinase inhibition, 3-Bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid has also been explored as a precursor for the synthesis of small molecules targeting protein-protein interactions (PPIs). PPIs are challenging targets due to their large and often flat interfaces, but recent advances in fragment-based drug design have enabled the discovery of potent PPI modulators. The carboxylic acid moiety of this compound allows for easy conjugation with other fragments, facilitating the construction of libraries of PPI inhibitors.

Another area of interest is the application of this compound in the development of radiopharmaceuticals. The bromine atom can be replaced with radioactive isotopes such as ⁷⁶Br or ¹²⁴I, enabling the synthesis of radiolabeled probes for positron emission tomography (PET) imaging. This approach has been employed to study the distribution and pharmacokinetics of novel drug candidates in preclinical models, providing valuable insights into their in vivo behavior.

In conclusion, 3-Bromo-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid (CAS: 1000341-43-4) is a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for the development of diverse therapeutic agents. Ongoing research is expected to further expand its applications, particularly in the areas of kinase inhibition, PPI modulation, and radiopharmaceutical development. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery of novel drugs and diagnostic tools.